N-(5-chloro-2-nitrobenzyl)-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-[(5-chloro-2-nitrophenyl)methyl]-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C14H20ClN3O2/c1-16-7-5-13(6-8-16)17(2)10-11-9-12(15)3-4-14(11)18(19)20/h3-4,9,13H,5-8,10H2,1-2H3
• InChI Key: BLKWYBIBFDPURB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2=C(C=CC(=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C14H20ClN3O2
• Molecular Weight: 297.78 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various organic synthesis methods, including nucleophilic substitution reactions and the use of specific reagents to achieve the desired structural features. For instance, the synthesis of similar compounds has been achieved by reacting specific oxime compounds with chlorinated pyridines or employing dimethylamine hydrochloride as an auxiliary material in reactions with chlorinated nitrobenzene derivatives to produce intermediate compounds widely used in medicine and chemical fields (Xue Si-jia, 2011; Wang Ling-ya, 2015).

Molecular Structure Analysis

The molecular structure of compounds akin to N-(5-chloro-2-nitrobenzyl)-N,1-dimethyl-4-piperidinamine has been characterized using techniques like X-ray diffraction, revealing monoclinic systems and specific spatial arrangements that influence their chemical reactivity and interactions (Amanda E. Sparke et al., 2010).

Chemical Reactions and Properties

Chemical reactions involving this compound or its analogs often include nucleophilic substitution and the formation of complex structures with significant biological activities. These reactions are influenced by the compound’s molecular structure, including the presence of nitro groups and the piperidine ring's conformation (F. G. Menezes et al., 2007).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting points, and crystal structures, are crucial for understanding their behavior in various environments and applications. These properties are often determined through crystallographic studies and can be significantly affected by the compound’s specific molecular conformations (M. Akkurt et al., 2006).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, potential for forming hydrogen bonds, and ability to undergo various chemical transformations, are integral to the compound's applications in synthesis and drug design. Studies on similar compounds highlight the importance of nitro and chloro substituents in determining reactivity and the formation of complex structures with biological activities (Nong Wang, 2013).

Safety and Hazards

This compound is classified as a skin irritant, eye irritant, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.